Cas no 1779-60-8 (Propyl Acetoacetate)
Propyl Acetoacetate structure
Product Name:Propyl Acetoacetate
CAS No:1779-60-8
MF:C7H12O3
MW:144.168382644653
CID:187637
PubChem ID:87562342
Update Time:2025-04-19
Propyl Acetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,propyl ester
- Propyl Acetoacetate
- ACETOACETIC ACID N-PROPYL ESTER
- Acetoacetic n-propyl ester
- propyl 3-oxobutanoate
- Acetoacetic Acid Propyl Ester
- ethyl 2-methylacetoacetate
- n-propyl acetoacetate
- propylacetoacetic ester
- NSC42862
- Acetoacetic acid, propyl ester
- Acetessigsaurepropylester
- DHP3NNH2R6
- Propyl 3-oxobutanoate #
- DTXSID60170394
- NSC-42862
- UNII-DHP3NNH2R6
- NSC 42862
- CS-0205909
- FT-0621780
- NS00025869
- EINECS 217-223-6
- AKOS028108466
- propylacetoacetate
- Q63392627
- MFCD00059405
- A0817
- Propyl 3-oxobutanoate, AldrichCPR
- D88333
- AI3-19258
- InChI=1/C7H12O3/c1-3-4-10-7(9)5-6(2)8/h3-5H2,1-2H
- Propyl ester of 3-oxobutanoic acid
- n-propyl 3-oxobutanoate
- SCHEMBL243835
- BUTANOIC ACID, 3-OXO-, PROPYL ESTER
- BS-21836
- ACETOACETICACIDN-PROPYLESTER
- 1779-60-8
- DB-318543
-
- MDL： MFCD00059405
- Inchi： 1S/C7H12O3/c1-3-4-10-7(9)5-6(2)8/h3-5H2,1-2H3
- InChI Key： DHGFMVMDBNLMKT-UHFFFAOYSA-N
- SMILES： O(C(CC(C)=O)=O)CCC
Computed Properties
- Exact Mass: 144.07900
- Monoisotopic Mass: 144.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.01
- Boiling Point: 194°C
- Flash Point: 73.2°C
- Refractive Index: 1.4200-1.4240
- PSA: 43.37000
- LogP: 0.91870
- Solubility: Not determined
Propyl Acetoacetate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Propyl Acetoacetate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Propyl Acetoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 168000-25ml |
n-Propyl acetoacetate |
1779-60-8 | >98.0%(GC) | 25ml |
￡75.00 | 2022-02-28 | |
| Fluorochem | 168000-500ml |
n-Propyl acetoacetate |
1779-60-8 | >98.0%(GC) | 500ml |
￡513.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160059-100ml |
Propyl Acetoacetate |
1779-60-8 | >98.0%(GC) | 100ml |
¥617.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160059-25ML |
Propyl Acetoacetate |
1779-60-8 | >98.0%(GC) | 25ml |
¥193.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P160059-500ML |
Propyl Acetoacetate |
1779-60-8 | >98.0%(GC) | 500ml |
¥1750.90 | 2023-09-01 | |
| TRC | P833605-1g |
Propyl Acetoacetate |
1779-60-8 | 1g |
$ 138.00 | 2023-09-06 | ||
| TRC | P833605-10g |
Propyl Acetoacetate |
1779-60-8 | 10g |
$ 201.00 | 2023-09-06 | ||
| TRC | P833605-50g |
Propyl Acetoacetate |
1779-60-8 | 50g |
$ 259.00 | 2023-09-06 | ||
| Apollo Scientific | OR917778-25g |
Acetoacetic acid n-propyl ester |
1779-60-8 | 95% | 25g |
£105.00 | 2025-02-20 | |
| Apollo Scientific | OR917778-100g |
Acetoacetic acid n-propyl ester |
1779-60-8 | 95% | 100g |
£255.00 | 2025-02-20 |
Propyl Acetoacetate Related Literature
-
Hongmei Yue,Hao Yu,Sheng Liu,Chunli Xu RSC Adv. 2016 6 19041
-
Hongmei Yue,Hao Yu,Sheng Liu,Chunli Xu RSC Adv. 2016 6 19041
-
Lan-Zhi Wang,Xiao-Qing Li,Ying-Shuang An Org. Biomol. Chem. 2015 13 5497
-
D. S. Campbell,C. W. Lawrie J. Chem. Soc. D 1971 355
-
Stephan Bachmann,Doris Fielenbach,Karl Anker J?rgensen Org. Biomol. Chem. 2004 2 3044
1779-60-8 (Propyl Acetoacetate) Related Products
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- 77504-74-6(Ethyl Acetoacetate-13C2)
- 84508-55-4(Ethyl Acetoacetate-13C4)
- 100548-44-5(Butanoic-4-13C acid,3-oxo-, ethyl ester (9CI))
- 90268-50-1(Butanoic acid, 3-oxo-, ethyl ester, reaction products with ethylene glycol)
- 89186-80-1(Butanoic-3,4-13C2 acid,3-oxo-, ethyl ester (9CI))
- 13018-41-2(Butanoic acid, 3-oxo-,1,4-butanediyl ester)
- 77504-73-5(Butanoic-1,3-13C2 acid,3-oxo-, ethyl ester (9CI))
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